1-(2-Chlorophenyl)-4-(2-methoxy-4,5-dimethylbenzenesulfonyl)piperazine

• IUPAC Name: 1-(2-chlorophenyl)-4-(2-methoxy-4,5-dimethylphenyl)sulfonylpiperazine
• InChI: InChI=1S/C19H23ClN2O3S/c1-14-12-18(25-3)19(13-15(14)2)26(23,24)22-10-8-21(9-11-22)17-7-5-4-6-16(17)20/h4-7,12-13H,8-11H2,1-3H3
• InChI Key: USQOZYHJMRWIRG-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=C(C=C1C)S(=O)(=O)N2CCN(CC2)C3=CC=CC=C3Cl)OC
• Molecular Formula: C19H23ClN2O3S
• Molecular Weight: 394.9 g/mol

Description

1-(2-Chlorophenyl)-4-(2-methoxy-4,5-dimethylbenzenesulfonyl)piperazine, also known as M-CPP, is a chemical compound that belongs to the class of piperazine derivatives. It has been extensively studied for its potential applications in scientific research, particularly in the field of neuroscience.

Mechanism of Action

1-(2-Chlorophenyl)-4-(2-methoxy-4,5-dimethylbenzenesulfonyl)piperazine acts on several different receptors in the brain, including 5-HT1A, 5-HT1B, 5-HT2A, and 5-HT2C receptors. It has been found to act as a partial agonist at 5-HT1A, 5-HT1B, and 5-HT2C receptors, and as an antagonist at 5-HT2A receptors. This complex mechanism of action makes it a useful tool for studying the role of these receptors in various physiological and pathological processes.
Biochemical and Physiological Effects:
1-(2-Chlorophenyl)-4-(2-methoxy-4,5-dimethylbenzenesulfonyl)piperazine has been found to have a number of biochemical and physiological effects. It has been shown to increase serotonin and dopamine release in the brain, which may contribute to its anxiogenic and psychotomimetic effects. It has also been found to increase heart rate and blood pressure, as well as cause dilation of the pupils.

Advantages and Limitations for Lab Experiments

One of the main advantages of using 1-(2-Chlorophenyl)-4-(2-methoxy-4,5-dimethylbenzenesulfonyl)piperazine in lab experiments is its ability to selectively target specific receptors in the brain. This makes it a useful tool for studying the role of these receptors in various physiological and pathological processes. However, there are also some limitations to using 1-(2-Chlorophenyl)-4-(2-methoxy-4,5-dimethylbenzenesulfonyl)piperazine in lab experiments. For example, its effects can be highly variable depending on the dose and route of administration, which can make it difficult to interpret results.

Future Directions

There are several future directions for research on 1-(2-Chlorophenyl)-4-(2-methoxy-4,5-dimethylbenzenesulfonyl)piperazine. One area of interest is its potential use in the treatment of psychiatric disorders such as anxiety and depression. Another area of interest is its potential use as a tool for studying the role of specific receptors in the brain in various physiological and pathological processes. Additionally, further research is needed to better understand the complex mechanism of action of 1-(2-Chlorophenyl)-4-(2-methoxy-4,5-dimethylbenzenesulfonyl)piperazine and its effects on different physiological systems.

Synthesis Methods

1-(2-Chlorophenyl)-4-(2-methoxy-4,5-dimethylbenzenesulfonyl)piperazine can be synthesized through a multistep process that involves the reaction of 1-(2-chlorophenyl)piperazine with 2-methoxy-4,5-dimethylbenzenesulfonyl chloride. The resulting compound is then purified through recrystallization to obtain 1-(2-Chlorophenyl)-4-(2-methoxy-4,5-dimethylbenzenesulfonyl)piperazine in its pure form.

Scientific Research Applications

1-(2-Chlorophenyl)-4-(2-methoxy-4,5-dimethylbenzenesulfonyl)piperazine has been extensively studied for its potential applications in scientific research, particularly in the field of neuroscience. It has been found to act as a partial agonist at 5-HT1A, 5-HT1B, and 5-HT2C receptors, and as an antagonist at 5-HT2A receptors. This makes it a useful tool for studying the role of these receptors in various physiological and pathological processes.